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Compound of Interest

2-Aminomalononitrile 4-
Compound Name:
methylbenzenesulfonate

cat. No.: B1269769

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 2-
Aminomalononitrile 4-methylbenzenesulfonate (CAS No. 5098-14-6). Adherence to these
procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Safety Data

A summary of key quantitative data for 2-Aminomalononitrile 4-methylbenzenesulfonate is
presented below for easy reference.
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Property Value Source
Molecular Formula C10H11N303S [1112]
Molecular Weight 253.28 g/mol [1112][31[4]
Melting Point 174 °C (decomposes) [31[4]
Purity >95-98% [2][3][4]
Appearance Beige to light tan solid/powder [5]

Storage Temperature

Below -20°C, under inert

atmosphere

[3][6]

GHS Hazard Codes

H302, H312, H332 (Harmful if
swallowed, in contact with skin,

or if inhaled)

[417]

GHS Precautionary Codes

P261, P264, P280,
P301+P312,

P302+P352+P312,
P304+P340+P312

[4]115]

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment requirements is mandatory

when handling 2-Aminomalononitrile 4-methylbenzenesulfonate to minimize exposure and

ensure personal safety.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves

Protects against skin contact.

[3]

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye contact with dust

or splashes.[4][8]

Face Protection

Face shield (in addition to

goggles)

Recommended when there is
a risk of splashing or

significant dust generation.[3]

Respiratory Protection

NIOSH/MSHA-approved N95

dust mask or respirator

Required to prevent inhalation
of the powdered compound,
especially when handling
larger quantities or when
engineering controls are
insufficient.[4][9]

Protective Clothing

Laboratory coat

Protects skin and personal

clothing from contamination.[8]

Standard Operating Procedure for Handling

All handling of 2-Aminomalononitrile 4-methylbenzenesulfonate must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[3]

Step 1: Preparation

o Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

o Gather all necessary equipment (spatula, weighing paper, glassware, etc.) and place it within

the fume hood.

» Don the required personal protective equipment as detailed in the table above.

Step 2: Weighing and Transfer

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b1269769
https://www.sigmaaldrich.com/US/en/product/aldrich/221147
https://aksci.com/sds/J92968_SDS.pdf
https://www.benchchem.com/product/b1269769
https://www.sigmaaldrich.com/US/en/product/aldrich/221147
https://www.fishersci.com/store/msds?partNumber=TL00552EA&productDescription=2-AMINO-4-METHYLBENZONIT+10GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/J92968_SDS.pdf
https://www.benchchem.com/product/b1269769?utm_src=pdf-body
https://www.benchchem.com/product/b1269769
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Carefully open the container in the fume hood to avoid generating dust.

e Use a clean, dry spatula to weigh the desired amount of the compound onto weighing paper
or directly into a tared container.

» To transfer the solid, gently tap the weighing paper or spatula to add it to the reaction vessel
or solvent. Avoid pouring directly from the main container to prevent contamination and spills.

Step 3: Dissolution
« If preparing a solution, add the solvent to the vessel containing the weighed solid.

 Stir the mixture gently to facilitate dissolution. If necessary, use a sonicator or vortex mixer,
ensuring the container is securely capped.

Step 4: Post-Handling
e Securely close the main container of 2-Aminomalononitrile 4-methylbenzenesulfonate.

e Wipe down the spatula and any other reusable equipment with a damp cloth or paper towel,
and dispose of the cleaning materials as hazardous waste.

e Clean the work area within the fume hood.

 Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and
water.
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Caption: Standard operating procedure for handling 2-Aminomalononitrile 4-
methylbenzenesulfonate.

Emergency Procedures: Chemical Spill

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.

Step 1: Evacuate and Alert

o Immediately alert others in the vicinity of the spill.

« If the spill is large or in a poorly ventilated area, evacuate the immediate area.
Step 2: Secure the Area

¢ Restrict access to the spill area.

« |f safe to do so, turn off any ignition sources.

Step 3: Assess and Don PPE

» Assess the extent of the spill. For small spills, trained laboratory personnel may proceed with
cleanup. For large spills, contact the institution's environmental health and safety (EHS)
department.

» Don the appropriate PPE, including a respirator, chemical-resistant gloves, and eye
protection.

Step 4: Contain and Clean

» For solid spills, carefully sweep or vacuum the material.[8] Avoid generating dust. Place the
collected material into a sealed, labeled container for hazardous waste.

 For liquid spills (if the compound is in solution), absorb the spill with an inert material (e.g.,
vermiculite, sand, or chemical absorbent pads).

e Once absorbed, scoop the material into a designated hazardous waste container.
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Step 5: Decontaminate

o Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by soap and
water.[10]

o All materials used for cleanup (absorbents, paper towels, etc.) must be disposed of as
hazardous waste.

Step 6: Reporting

e Report the incident to the laboratory supervisor and the EHS department, regardless of the

spill size.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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